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Compound of Interest

1-(2-bromoethyl)cyclopropan-1-
Compound Name:

aminehydrobromide
CAS No.: 2839144-63-5

Cat. No.: B6607751

Get Quote

Executive Summary

1-(2-Bromoethyl)cyclopropan-1-amine hydrobromide (CAS 2839144-63-5) is a high-value
synthetic intermediate designed for the construction of spiro-fused nitrogen heterocycles. Its
structure features a cyclopropane ring geminally substituted with a primary amine and a 2-
bromoethyl chain. This unique "gem-disubstituted” architecture makes it an immediate
precursor to 2-azaspiro[3.2]hexane systems via intramolecular nucleophilic substitution.

In modern medicinal chemistry, this compound serves as a critical scaffold for introducing
metabolic stability and conformational rigidity into drug candidates, particularly in the
development of fragment-based leads and peptidomimetics.

Chemical Identity & Properties

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b6607751#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6607751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Specification
CAS Number 2839144-63-5
1-(2-Bromoethyl)cyclopropan-1-amine
IUPAC Name ( ) Yheycloprop
hydrobromide
1-(2-Bromoethyl)-1-aminocyclopropane HBr; 1-
Synonyms Amino-1-(2-bromoethyl)cyclopropane
hydrobromide
Molecular Formula CsH10BrN[1] - HBr (Salt); CsH11BrzN (Total)
Molecular Weight 244.96 g/mol (Salt); ~164.05 g/mol (Free Base)
SMILES NC1(CCBr)CCL1.[H]Br
Appearance White to off-white crystalline solid
. Soluble in water, methanol, DMSO; sparingly
Solubility ]
soluble in non-polar solvents.
Hygroscopic. Store at 2—8°C under inert
Storage

atmosphere (Ar/Nz2).

Synthetic Methodology

The synthesis of 1-(2-bromoethyl)cyclopropan-1-amine is challenging due to the potential for
premature cyclization and the sensitivity of the cyclopropane ring. A robust route typically
involves the Curtius rearrangement of a substituted cyclopropanecarboxylic acid, followed by
functional group manipulation.

Proposed Synthetic Route (Curtius Strategy)

This pathway avoids the direct handling of the unstable free base amine until the final salt
formation step.

« Alkylation: Dialkylation of ethyl cyanoacetate or diethyl malonate with 1,2-dibromoethane to
form the cyclopropane core, followed by alkylation with 1-bromo-2-chloroethane (or a
protected ethanol equivalent).
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» Hydrolysis: Saponification of the ester to the corresponding carboxylic acid.

o Curtius Rearrangement: Treatment with diphenylphosphoryl azide (DPPA) and tert-butanol to
yield the Boc-protected amine.

o Halogen Exchange/Activation: If a hydroxyethyl group was used, it is converted to the
bromide using CBr4/PPhs (Appel reaction).

o Deprotection: Acidic cleavage of the Boc group using HBr in acetic acid or dioxane yields the
target hydrobromide salt.

Reaction Workflow Diagram
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Figure 1: Proposed synthetic pathway via Curtius rearrangement to access the target
hydrobromide salt.

Reactivity & Applications in Drug Discovery[2][3]
Cyclization to 2-Azaspiro[3.2]hexane

The primary utility of this compound is its ability to undergo intramolecular nucleophilic
substitution to form the 2-azaspiro[3.2]hexane scaffold. This spirocyclic system is a "gem-
disubstituted" surrogate for the piperidine or pyrrolidine rings often found in bioactive
molecules.

e Mechanism: Upon neutralization of the HBr salt with a base (e.g., NaH, K2CO3), the free
amine acts as a nucleophile, attacking the terminal carbon of the bromoethyl chain.

e Ring Strain: The formation of the azetidine ring (4-membered) spiro-fused to the
cyclopropane (3-membered) creates a highly strained, rigid bicyclic system.
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Pharmacological Significance[2][4]

o Conformational Restriction: The spiro-fusion locks the nitrogen lone pair vector, reducing the

entropic penalty of binding to a protein target.

o Metabolic Stability: The absence of benzylic/allylic protons and the steric bulk of the spiro-

cycle reduce susceptibility to oxidative metabolism by Cytochrome P450 enzymes.

» Vector Positioning: This scaffold allows for precise exit vectors of substituents, distinct from

standard piperidine or pyrrolidine analogs.

Cyclization Workflow

_____________ Intramolecular
1-(2-Bromoethyl) > Base Treatment Deprotonation i Free Amine | SN2 Cyclization , T 2-Azaspiro[3.2]hexane
cyclopropan-1-amine HBr (e.g., NaH, K2C0O3) 1 (Transient) (Spirocyclic Scaffold)
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Figure 2: Mechanistic pathway for the conversion of the linear precursor to the spirocyclic

azetidine.

Handling & Safety Protocols

Signal Word:WARNING

Hazard Class

Statement

Acute Toxicity

H302: Harmful if swallowed.

Skin Corrosion/Irritation

H315: Causes skin irritation.

Serious Eye Damage

H319: Causes serious eye irritation.

STOT-SE

H335: May cause respiratory irritation.

Experimental Handling:
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o Hygroscopic Nature: The HBr salt is hygroscopic. Weigh and handle rapidly or within a
glovebox/nitrogen-flushed desiccator to prevent water absorption, which can lead to
hydrolysis or stickiness.

e Spontaneous Cyclization: Do not store the free base. If the salt is neutralized, use the free
amine immediately in the subsequent reaction. The free base will auto-cyclize to the
azetidine, which may polymerize or degrade if not controlled.

o Neutralization: When using in a reaction, add the base (e.g., TEA, DIPEA) in situ rather than
pre-neutralizing and isolating the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Monograph: 1-(2-Bromoethyl)cyclopropan-1-
amine Hydrobromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b6607751/docs#technical-monograph-1-2-bromoethyl-
cyclopropan-1-amine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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